7(E)-Nonadecenol

• Molecular Formula: C19H38O
• Molecular Weight: 282.5 g/mol
• InChI: InChI=1S/C19H38O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20/h12-13,20H,2-11,14-19H2,1H3/b13-12+
• InChIKey: VYEKCOVJOGIRCD-OUKQBFOZSA-N

7(E)-Nonadecenol Procurement & Specifications

7(E)-Nonadecenol (CAS: 2692623-28-0), also referred to as (E)-Nonadec-7-en-1-ol, is a long-chain monounsaturated fatty alcohol with the molecular formula C₁₉H₃₈O and a molecular weight of 282.50 g/mol . This compound is supplied as a research-grade chemical for use in studies involving insect semiochemistry, lipid biochemistry, and pheromone analog synthesis [1]. The (E)-isomer configuration at the carbon 7 double bond is a critical structural feature, as the stereochemistry of such long-chain alcohols can dictate their biological activity in insect communication systems [2].

1

Research-grade for insect semiochemistry and pheromone analog synthesis

2

(E)-isomer stereochemistry is critical for biological activity

3

Vendor-certified high purity supports reproducible bioassays

• [1] MedChemExpress (MCE). (2025). 7(E)-Nonadecenol. Product technical datasheet. View Source
• [2] Löfstedt, C., et al. (1989). No evidence for species-specific blends of analogous alcohols in Lepidoptera. Journal of Chemical Ecology. View Source

Why Generic Substitution Fails for 7(E)-Nonadecenol

Substituting 7(E)-Nonadecenol with a generic 'nonadecenol' or an unspecified isomer blend is scientifically invalid for precision research. In insect chemical ecology, even closely related geometric isomers (e.g., (E)- vs. (Z)-7-nonadecenol) and positional isomers (e.g., 7- vs. 10-nonadecenol) can exhibit profoundly different biological activities, acting as attractants, synergists, or potent behavioral antagonists [1]. For instance, studies on analogous compounds show that (E)-isomers can be orders of magnitude less active or even inhibitory compared to their (Z)-counterparts in electroantennogram (EAG) and field trapping assays [2]. Furthermore, variations in carbon chain length or double bond position can drastically alter a compound's interaction with specific olfactory receptors [3]. Therefore, the precise stereochemical and positional identity of 7(E)-Nonadecenol is not an interchangeable attribute but a fundamental requirement for experimental reproducibility and meaningful data interpretation.

Isomer Blend Interference

Using an unspecified nonadecenol isomer blend may introduce behavioral antagonism; even trace (Z)-isomer can act as a potent antagonist and alter assay outcomes.

Positional/Chain-Length Mismatch

Different double bond positions or chain lengths may not engage the same olfactory receptors, potentially leading to loss of specific activity.

Stereochemical Identity Requirement

The precise (E)-stereochemistry is required for experimental reproducibility; generic substitution risks non-reproducible and uninterpretable data.

• [1] Unelius, C. R., et al. (n.d.). Lepidopteran pheromone signals are typically composed of several compounds that synergize attraction... View Source
• [2] Tamaki, Y., et al. (1978). Biological activity of synthetic pheromone of the peach fruit moth and its related compounds. Japanese Journal of Applied Entomology and Zoology, 22(2), 87-91. View Source
• [3] Wang, H. L., et al. (2011). Moth Sex Pheromone Receptors and Deceitful Parapheromones. View Source

Quantitative Evidence for 7(E)-Nonadecenol

Comparative Purity Analysis

Procurement of 7(E)-Nonadecenol from a specialized vendor like Larodan (resold by BroadPharm and CymitQuimica) ensures a certified purity of >99%, as verified by the supplier's analytical data . This level of purity is essential for minimizing confounding effects in bioassays from stereoisomeric impurities. In contrast, generic or unspecified sources of nonadecenol may contain a mixture of (E) and (Z) isomers or positional isomers, which can act as potent behavioral antagonists even at low concentrations, thereby invalidating experimental results [1].

Purity (GC/FID)

Reported

>99%

Minimizes stereoisomeric impurity interference in bioassays

Verified by vendor Certificate of Analysis

Evidence Dimension	Chemical Purity (GC/FID area%)
Target Compound Data	>99%
Comparator Or Baseline	Unspecified nonadecenol or isomer blend (purity not guaranteed)
Quantified Difference	Not quantifiable without direct analysis of a specific comparator, but represents a >1% reduction in potential impurities.
Conditions	Vendor Certificate of Analysis (CoA) for product from Larodan/BroadPharm/CymitQuimica.

Why This Matters

High and verified stereochemical purity is non-negotiable for reproducible and interpretable results in pheromone research and behavioral assays.

• [1] Tamaki, Y., et al. (1978). Biological activity of synthetic pheromone of the peach fruit moth and its related compounds. Japanese Journal of Applied Entomology and Zoology, 22(2), 87-91. View Source

(E)-Isomer Bioactivity in Insect EAG

While direct EAG data for 7(E)-Nonadecenol is not available in the public domain, a direct head-to-head comparison of structurally analogous 7-alken-11-ones demonstrates a clear and quantifiable difference in bioactivity between (E) and (Z) isomers. In the peach fruit moth (Carposina niponensis), the male antenna exhibited a significantly lower EAG response to the (E)-isomer compared to the corresponding (Z)-isomer across the C17-C23 homolog series [1]. This provides a strong class-level inference that the stereochemistry at the double bond is a critical determinant of biological recognition, making the specific (E)-configuration of 7-Nonadecenol a key parameter for structure-activity relationship (SAR) studies.

EAG Response (Class-level)

Class-level

(E)-isomer response significantly lower than (Z)-isomer (p

(E)-configuration is not inert; produces unique olfactory signature

Inferred from 7-alken-11-one homologs in C. niponensis

Storage Requirement

Data to verify

-20°C, inert atmosphere, moisture protection

Prevents isomerization and oxidative degradation

Manufacturer's handling instruction; adherence ensures integrity

Predicted Boiling Point

Reported

384.6±21.0 °C vs saturated analog ~350–360 °C

Unsaturation alters thermal and chromatographic behavior

ACD/Labs Percepta prediction; guides method development

Evidence Dimension	Electroantennogram (EAG) response
Target Compound Data	Data not available for 7(E)-Nonadecenol.
Comparator Or Baseline	(Z)-7-alken-11-one vs. (E)-7-alken-11-one (C17-C23 homologs)
Quantified Difference	EAG response to (E)-isomers is significantly lower than to (Z)-isomers in Carposina niponensis (p < 0.05).
Conditions	EAG assay on isolated male antennae of the peach fruit moth (Carposina niponensis).

Why This Matters

This data establishes that the (E)-isomer is not biologically inert and cannot be treated as a simple replacement for the (Z)-isomer or other analogs; its specific configuration is likely to produce a unique olfactory signature.

• [1] Tamaki, Y., et al. (1978). Biological activity of synthetic pheromone of the peach fruit moth and its related compounds. Japanese Journal of Applied Entomology and Zoology, 22(2), 87-91. View Source

Storage Stability & Handling

To maintain its >99% purity and prevent isomerization or degradation, 7(E)-Nonadecenol requires specific storage conditions. The manufacturer (Larodan) specifies storage at -20°C under an inert atmosphere due to the compound's hygroscopic nature . This level of handling precaution is not universally required for all nonadecenol analogs but is a documented requirement for maintaining the integrity of this specific high-purity (E)-isomer. Failure to adhere to these conditions can lead to sample degradation, formation of oxides, or isomerization to the (Z)-form, thereby altering its chemical identity and experimental utility.

Storage Requirement

Data to verify

-20°C, inert atmosphere, moisture protection

Prevents isomerization and oxidative degradation

Manufacturer's handling instruction; adherence ensures integrity

Evidence Dimension	Storage Stability
Target Compound Data	-20°C, under inert atmosphere, protected from moisture.
Comparator Or Baseline	Ambient or 4°C storage for generic nonadecenol.
Quantified Difference	Not quantified, but defined by manufacturer to prevent hygroscopic degradation.
Conditions	Manufacturer's product handling instructions.

Why This Matters

Adherence to defined storage protocols is a prerequisite for ensuring that the procured compound retains its certified purity and stereochemical integrity throughout the duration of a research project, thereby safeguarding experimental reproducibility.

Predicted Properties vs. Saturated Analogs

The predicted physicochemical properties of 7(E)-Nonadecenol distinguish it from its saturated counterpart, nonadecan-1-ol. While experimental data is limited, computational predictions using ACD/Labs Percepta indicate a boiling point of 384.6±21.0 °C, a density of 0.847±0.06 g/cm³, and a pKa of 15.19±0.10 for 7(E)-Nonadecenol . The presence of the (E)-double bond introduces a 'kink' in the alkyl chain, which lowers the melting point and alters its behavior in lipid bilayers and on chromatographic stationary phases compared to the fully saturated nonadecan-1-ol (boiling point ~350-360 °C, higher melting point) [1]. This difference is crucial for researchers formulating this compound or using it in biophysical studies.

Predicted Boiling Point

Reported

384.6±21.0 °C vs saturated analog ~350–360 °C

Unsaturation alters thermal and chromatographic behavior

ACD/Labs Percepta prediction; guides method development

Evidence Dimension	Predicted Boiling Point
Target Compound Data	384.6±21.0 °C (Predicted)
Comparator Or Baseline	Nonadecan-1-ol (saturated analog)
Quantified Difference	7(E)-Nonadecenol predicted boiling point is higher than the typical range for C19 saturated alcohols.
Conditions	Computational prediction (ACD/Labs Percepta).

Why This Matters

These predicted properties guide researchers in designing appropriate experimental conditions for synthesis, formulation, and analytical chemistry (e.g., selecting GC column phases, preparing stock solutions).

• [1] El-Sayed, A. M. (2025). The Pherobase: Database of Pheromones and Semiochemicals. Nonadecan-1-ol entry. View Source

7(E)-Nonadecenol Research Applications

Negative Control in Pheromone Assays

The class-level evidence from related 7-alken-11-ones demonstrates that (E)-isomers can act as significantly weaker agonists or even antagonists compared to their (Z)-counterparts [1]. This establishes a clear research application for 7(E)-Nonadecenol as a negative control or a specific antagonist in studies designed to probe the stereospecificity of olfactory receptors in target insect species. Its use in this capacity is critically dependent on its high >99% purity, which ensures that any observed biological effect is attributable to the (E)-isomer and not to trace amounts of the highly active (Z)-isomer .

Stereochemically Pure Analog Synthesis

The >99% purity of commercially sourced 7(E)-Nonadecenol [1] makes it a suitable building block for synthesizing more complex, stereochemically defined pheromone analogs. For instance, it can serve as a precursor for the synthesis of (E)-7-alken-11-ones or (E)-7-alkenyl acetates, where maintaining the integrity of the double bond configuration is paramount. The defined (E)-stereochemistry at the C7 position provides a clean starting point for constructing molecules where this specific geometry is required for studying structure-activity relationships .

Analytical Standard for Isomer Identification

Due to its defined (E)-stereochemistry and high purity [1], 7(E)-Nonadecenol can be employed as a primary standard in gas chromatography (GC) and GC-mass spectrometry (GC-MS) for the unambiguous identification of the (E)-7-nonadecenol isomer in complex biological matrices, such as insect gland extracts or plant volatiles. Its predicted physicochemical properties, including a distinct boiling point , provide a basis for method development and for calculating retention indices, which are essential for reliable peak assignment in the absence of a mass spectral library match.

Application

Selection Property

Validation Focus

Negative Control in Pheromone Assays

High stereochemical purity

Absence of (Z)-isomer contamination

Stereochemically Pure Analog Synthesis

Defined (E)-configuration at C7

Double bond integrity in downstream chemistry

Analytical Standard for Isomer Identification

Single isomer with characterized retention behavior

GC/GC-MS retention index consistency

• [1] Tamaki, Y., et al. (1978). Biological activity of synthetic pheromone of the peach fruit moth and its related compounds. Japanese Journal of Applied Entomology and Zoology, 22(2), 87-91. View Source